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Compound of Interest

Compound Name:
5-Bromo-N,4-dimethyl-3-

nitropyridin-2-amine

Cat. No.: B183474 Get Quote

An In-depth Technical Guide to 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine for

Researchers and Drug Development Professionals

This guide provides a comprehensive overview of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-
amine, a key chemical intermediate in pharmaceutical research and development. It is

intended for researchers, scientists, and professionals in the drug development field, offering

detailed information on its properties, commercial availability, and applications.

Chemical Properties and Identification
5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine is a halogenated and nitrated pyridine

derivative. The presence of a bromo group, a nitro group, and two methyl groups on the

pyridine ring makes it a versatile building block in organic synthesis.

Table 1: Chemical Identification of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and

Related Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b183474?utm_src=pdf-interest
https://www.benchchem.com/product/b183474?utm_src=pdf-body
https://www.benchchem.com/product/b183474?utm_src=pdf-body
https://www.benchchem.com/product/b183474?utm_src=pdf-body
https://www.benchchem.com/product/b183474?utm_src=pdf-body
https://www.benchchem.com/product/b183474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
5-Bromo-N,4-dimethyl-3-
nitropyridin-2-amine

5-Bromo-N,N-dimethyl-3-
nitropyridin-2-amine

CAS Number 155790-01-5[1][2] 1040682-46-9[3][4]

Molecular Formula C₇H₈BrN₃O₂[1][2] C₇H₈BrN₃O₂[4]

Molecular Weight 246.06 g/mol [1][2] 246.06 g/mol [4]

Synonyms
5-Bromo-4-methyl-2-

methylamino-3-nitropyridine[1]
Not specified

InChI Key Not specified
SZNVATVPNHSUOD-

UHFFFAOYSA-N[4]

SMILES
CC1=C(--INVALID-LINK--

=O)C(NC)=NC=C1Br[1]

CN(C)c1ncc(Br)cc1--INVALID-

LINK--=O[4]

Commercial Suppliers
A number of chemical suppliers offer 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and its

isomers for research and development purposes. The availability, purity, and quantity may vary

among suppliers.

Table 2: Commercial Availability of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and

Related Isomers
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Supplier Product Name CAS Number Purity
Additional
Information

ChemScene

5-Bromo-N,4-

dimethyl-3-

nitropyridin-2-

amine

155790-01-5 ≥97%[1]

Offers custom

synthesis and

commercial

production

services.[1]

Sigma-Aldrich

5-Bromo-N,N-

dimethyl-3-

nitropyridin-2-

amine

1040682-46-9 Not specified

Product is

intended for early

discovery

research; buyer

assumes

responsibility for

confirming

identity and

purity.

Fisher Scientific

5-Bromo-N, N-

dimethyl-3-

nitropyridin-2-

amine

1040682-46-9 Not specified

For professional

manufacturing,

research

laboratories, and

industrial or

commercial

usage only.[3]

Chemsrc

5-Bromo-N,4-

dimethyl-3-

nitropyridin-2-

amine

155790-01-5 Not specified

Supplied by

Shanghai Jizhi

Biochemical

Technology Co.,

Ltd.[2]

Chemspace

5-bromo-N,N-

dimethyl-3-

nitropyridin-2-

amine

Not specified Not specified

Lists 12 items

from 10

suppliers.[4]

Matrix Scientific 5-Bromo-N,N-

dimethyl-3-

Not specified Not specified Offers custom

synthesis, bulk

Foundational & Exploratory

Check Availability & Pricing
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nitropyridin-2-

amine

quotations, and

specialty

packaging.[5]

Amerigo

Scientific

5-Bromo-N,N-

dimethyl-3-

nitropyridin-2-

amine

1040682-46-9 Not specified

For research use

only; buyer

assumes

responsibility for

confirming

identity and

purity.[6]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of 5-Bromo-N,4-dimethyl-3-
nitropyridin-2-amine are often proprietary to the end-users. However, a general synthetic

workflow can be conceptualized based on its structure.

Caption: Generalized synthetic workflow for 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine.

Application in Signaling Pathway Research
While specific signaling pathways involving this compound are highly context-dependent on the

research it is used in, its structural motifs suggest potential applications in kinase inhibitor

discovery. Many kinase inhibitors feature substituted pyridine cores.
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Click to download full resolution via product page

Caption: Hypothetical role in inhibiting a generic kinase signaling pathway.

Logical Relationships in Drug Discovery
The utility of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine in a drug discovery program can

be illustrated through a logical flow diagram.
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Caption: Role as a building block in a typical drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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